Cas no 82129-52-0 (1,3-Butanedione, 1-phenyl-4-[3-(trifluoromethyl)phenyl]-)

1,3-Butanedione, 1-phenyl-4-[3-(trifluoromethyl)phenyl]- structure
82129-52-0 structure
Product Name:1,3-Butanedione, 1-phenyl-4-[3-(trifluoromethyl)phenyl]-
CAS No:82129-52-0
MF:C17H13F3O2
MW:306.279135465622
CID:697838
PubChem ID:13201828
Update Time:2025-04-19

1,3-Butanedione, 1-phenyl-4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione, 1-phenyl-4-[3-(trifluoromethyl)phenyl]-
    • 1-phenyl-4-[3-(trifluoromethyl)phenyl]butane-1,3-dione
    • 1-phenyl-4-(3-trifluoromethylphenyl)-1,3-butanedione
    • SCHEMBL11276189
    • 82129-52-0
    • DTXSID60527046
    • Inchi: 1S/C17H13F3O2/c18-17(19,20)14-8-4-5-12(9-14)10-15(21)11-16(22)13-6-2-1-3-7-13/h1-9H,10-11H2
    • InChI Key: VHYOWSXFZOCIDV-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC(CC(C1C=CC=CC=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 306.08676414g/mol
  • Monoisotopic Mass: 306.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 34.1Ų
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